Cas no 2989-63-1 (2-phenyl-3H-indol-3-one)
2-phenyl-3H-indol-3-one structure
2-phenyl-3H-indol-3-one Properties
Names and Identifiers
-
- 3H-Indol-3-one,2-phenyl-
- 2-phenylindol-3-one
- 2-phenyl-3H-indol-3-one
- 2-Phenyl-3-oxo-3H-indol
- 2-Phenyl-indol-3-on
- 2-phenyl-indol-3-one
- 2-Phenylindolone
- 3H-Indol-3-one,2-phenyl
- 3-Oxo-2-phenyl-indolenin
- HMS1395J17
- phenylisatogen
- NSC-180830
- AKOS003685002
- Enamine_000567
- 3H-Indol-3-one, 2-phenyl-
- DTXSID10184007
- WW775YE4JA
- BDBM50235865
- NSC 180830
- NSC180830
- EN300-11736647
- 2989-63-1
- CHEMBL3238535
- CCG-317573
- 2-Phenyl-3-indolone
- +Expand
-
- HWNZWDIFDUQEEC-UHFFFAOYSA-N
- InChI=1S/C14H9NO/c16-14-11-8-4-5-9-12(11)15-13(14)10-6-2-1-3-7-10/h1-9H
- C1(C2C(=O)C3C(=CC=CC=3)N=2)C=CC=CC=1
Computed Properties
- 207.06800
- 0
- 2
- 1
- 207.068414
- 16
- 315
- 0
- 0
- 0
- 0
- 0
- 1
- 2.6
- 29.4
Experimental Properties
- 2.43930
- 29.43000
- 1.646
- 376.9°C at 760 mmHg
- 155.5°C
- 1.18
2-phenyl-3H-indol-3-one Related Literature
-
Jin-Shan Li,Yong-Jie Liu,Shen Li,Jun-An Ma Chem. Commun. 2018 54 9151
-
David R. Eckroth J. Chem. Soc. D 1970 465
-
3. Competition between single electron transfer and nucleophilic attack. Part 2. Reaction of 2-phenyl-3H-indol-3-one with Grignard reagentsCovido Berti,Lucedio Greci,Leonardo Marchetti J. Chem. Soc. Perkin Trans. 2 1979 233
-
Ji-Rong Huang,Liu Qin,Yu-Qin Zhu,Qiang Song,Lin Dong Chem. Commun. 2015 51 2844
-
Ping Li,Boyu Zhu,Yao Xu,Zhiqiang Zhou,Guiwen Hu,Fan Yang,Shijie Xu,Xiaoxiang Zhang Org. Chem. Front. 2020 7 3480
-
Tao Ma,Yonghui He,Xiu-Xiu Qiao,Chang-Peng Zou,Xi-Xi Wu,Ganpeng Li,Xiao-Jing Zhao Org. Biomol. Chem. 2023 21 489
-
Jing-Xin Liu,Qing-Qing Zhou,Jin-Gen Deng,Ying-Chun Chen Org. Biomol. Chem. 2013 11 8175
-
Xi Yuan,Xudong Wu,Fei Peng,Haijun Yang,Changjin Zhu,Hua Fu Chem. Commun. 2020 56 12648
-
Wen-Bin Cao,Bei-Bei Liu,Xiao-Ping Xu,Shun-Jun Ji Org. Chem. Front. 2018 5 1194
-
David R. Eckroth,Richard H. Squire J. Chem. Soc. D 1969 312a
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